Cas no 2023185-56-8 (6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno3,2-cpyridine)

• Product Name: 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno3,2-cpyridine
• CAS No: 2023185-56-8
• MF: C₁₂H₁₇NS₂
• MW: 239.400080442429
• CID: 6176296
• PubChem ID: 165864213
• Update Time: 2025-05-19

6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno3,2-cpyridine
• EN300-1075946
• 6-methyl-6',7'-dihydro-5'H-spiro[thiane-3,4'-thieno[3,2-c]pyridine]
• 2023185-56-8

• Inchi： 1S/C12H17NS2/c1-9-2-5-12(8-15-9)10-4-7-14-11(10)3-6-13-12/h4,7,9,13H,2-3,5-6,8H2,1H3
• InChI Key： IACHRJYCRZIBIO-UHFFFAOYSA-N
• SMILES： S1C(C)CCC2(C3C=CSC=3CCN2)C1

Computed Properties

• Exact Mass: 239.08024189g/mol
• Monoisotopic Mass: 239.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.6Ų

Additional information on 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno3,2-cpyridine

Introduction to 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine (CAS No: 2023185-56-8)

The compound 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine, identified by its CAS number 2023185-56-8, represents a fascinating molecule in the realm of pharmaceutical chemistry. This spirocyclic structure, featuring a thiophene and pyridine moiety connected through a spiro center, has garnered significant attention due to its unique structural framework and potential biological activities. The presence of a methyl group at the 6-position and the dihydro substitution at the 6',7'-positions further modulates its chemical properties, making it a subject of interest for medicinal chemists exploring novel scaffolds for drug development.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of spirocyclic compounds due to their inherent rigidity and potential for binding to biological targets with high specificity. The spirothiane core, in particular, has been extensively studied for its ability to interact with various enzymes and receptors. The 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine structure combines this spirothiane scaffold with a thiophene ring fused to a pyridine ring, creating a multifaceted system that could exhibit diverse pharmacological effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The spirocyclic nature of the molecule provides a stable core that can be modified at various positions to optimize pharmacokinetic and pharmacodynamic properties. For instance, the thiophene ring can be functionalized to introduce hydrogen bond donors or acceptors, while the pyridine moiety offers opportunities for salt formation and interaction with basic amino acid residues in protein targets. These features make 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine a versatile starting point for designing molecules with tailored biological activities.

Recent studies have highlighted the importance of spirocyclic compounds in addressing various therapeutic challenges. For example, spirooxindoles and spirocyclopropyl derivatives have shown promise in oncology and anti-inflammatory applications. Similarly, the 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine scaffold could be explored for its potential in modulating enzyme activity or receptor binding. The unique combination of rings in this molecule allows for multiple points of interaction with biological targets, which could lead to the development of drugs with enhanced efficacy and reduced side effects.

The synthesis of 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine is another area of interest. The construction of the spirocyclic core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereoselectivity. These methods not only facilitate the preparation of complex molecules but also allow for the introduction of functional groups that can further enhance biological activity.

In terms of biological evaluation, preliminary studies on related spirocyclic compounds have revealed interesting properties that warrant further investigation. For instance, some derivatives have demonstrated inhibitory activity against certain enzymes implicated in metabolic disorders or inflammation. The 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine could potentially exhibit similar effects due to its structural resemblance to known bioactive molecules. Future research should focus on evaluating its interactions with specific targets and assessing its potential therapeutic applications.

The role of computational chemistry in understanding the behavior of complex molecules like 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine cannot be overstated. Molecular modeling techniques provide valuable insights into how these compounds interact with biological targets at the atomic level. By predicting binding affinities and identifying key interaction points, computational studies can guide experimental design and optimize lead optimization efforts. This interdisciplinary approach is crucial for accelerating the discovery and development of novel therapeutics.

Moreover, green chemistry principles are increasingly being applied in the synthesis of pharmaceutical compounds. The preparation of 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine should prioritize sustainable practices such as solvent recovery, catalytic efficiency, and minimal waste generation. These efforts not only reduce environmental impact but also improve process economics and compliance with regulatory requirements. As the demand for environmentally friendly synthetic methods grows，innovative approaches will be essential for ensuring the long-term viability of pharmaceutical manufacturing.

The future prospects for 6-methyl-6',7'-dihydro-5'H-spirothiane-3,4'-thieno[3,2-cpyridine are promising，given its unique structural features and potential biological activities。Further research should focus on expanding its chemical space through structural analogs and exploring new synthetic pathways。Collaborations between academic researchers，industrial scientists，and regulatory agencies will be instrumental in translating laboratory findings into clinical candidates。By leveraging cutting-edge technologies and multidisciplinary expertise，the full therapeutic potential of this compound can be realized。